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Compound of Interest

Compound Name:
2-(2-methoxy-3-pyridinyl)-5-

methyl-1H-Indole

CAS No.: 820977-33-1

Cat. No.: B12534067

Get Quote

Part 1: Executive Context
Methuosis is a form of non-apoptotic cell death characterized by the accumulation of

macropinosome-derived vacuoles, leading to metabolic failure and membrane rupture.[1][2][3]

[4] Unlike apoptosis (caspase-dependent) or autophagy (lysosomal degradation), methuosis

represents a "death by drinking" mechanism where the cell loses the ability to recycle

endosomes.

For drug developers, this pathway is critical because it bypasses conventional resistance

mechanisms found in glioblastoma multiforme (GBM) and multidrug-resistant (MDR) cancers.

This guide compares the leading small-molecule inducer, MOMIPP, against its precursor MIPP

and the mechanistically distinct Vacquinol-1.

Part 2: Compound Profiles & Mechanistic Divergence
1. MOMIPP (The Optimized Standard)

Chemical Name: 3-(5-methoxy-2-methyl-1H-indol-3-yl)-1-(4-pyridinyl)-2-propen-1-one[3][5][6]

[7][8]
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Status: Leading preclinical candidate.

Mechanism: MOMIPP acts as a dual-modulator.[9] It directly inhibits the lipid kinase PIKfyve

(essential for endosome maturation) and simultaneously activates the JNK1/2 stress kinase

pathway. This prevents the fusion of late endosomes with lysosomes, causing massive

accumulation of vacuoles.

Key Advantage: High potency (low µM range) and blood-brain barrier (BBB) penetrance.

2. MIPP (The Precursor)
Chemical Name: 3-(2-methyl-1H-indol-3-yl)-1-(4-pyridinyl)-2-propen-1-one[8][10]

Status: Early-stage tool compound.

Mechanism: Similar to MOMIPP but lacks the 5-methoxy group. It disrupts Rab5/Rab7

trafficking but shows significantly lower binding affinity for PIKfyve and weaker JNK

activation.

Limitation: Lower potency requires higher dosing, increasing the risk of off-target toxicity.

3. Vacquinol-1 (The Quinolone Alternative)[11]
Status: Validated in vivo GBM models.

Mechanism: Distinct from indole-chalcones. Vacquinol-1 stimulates macropinocytosis via

MKK4 but drives toxicity by activating Vacuolar H+-ATPase (v-ATPase) while inhibiting

Calmodulin (CaM). This leads to rapid ATP depletion and lysosomal rupture.

Differentiation: Toxicity is strictly ATP-dependent and can be countered by exogenous ATP,

unlike MOMIPP.

Part 3: Mechanistic Visualization[9][12]
The following diagram illustrates the divergent signaling pathways between Indole-Chalcones

(MOMIPP) and Quinolones (Vacquinol-1).
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Figure 1: Divergent signaling cascades of MOMIPP (blue) vs. Vacquinol-1 (red) leading to

methuosis.

Part 4: Comparative Performance Metrics
The following data aggregates results from U251 glioblastoma cell lines.
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Feature MOMIPP MIPP Vacquinol-1

Primary Target PIKfyve (Inhibitor)
Endosomal Trafficking

(General)

v-ATPase (Activator) /

CaM

IC50 (U251 GBM) 1.8 – 2.5 µM ~10 – 30 µM 3.0 – 6.0 µM

Time to Vacuolization Rapid (2–4 hours) Moderate (4–6 hours) Rapid (2–4 hours)

Metabolic Stability
High (Suitable for in

vivo)
Low Moderate

BBB Penetration
Yes (Effective in

orthotopic models)
Poor Yes

Selectivity
High (Low toxicity in

fibroblasts)

Low (Higher general

cytotoxicity)
High (GBM specific)

Reversibility
Reversible if washed

<6h

Reversible if washed

<4h
Reversible

Key Insight: MOMIPP demonstrates a superior therapeutic index compared to MIPP due to the

5-methoxy substitution, which enhances lipophilicity and target binding affinity.

Part 5: Experimental Protocols (Self-Validating Systems)
To confirm methuosis and rule out apoptosis, use this dual-validation workflow.

Protocol A: Quantitative Vacuolization Indexing
Objective: Quantify the extent of methuosis morphologically.

Seeding: Plate U251 cells at 5,000 cells/well in 96-well plates. Allow 24h adhesion.

Treatment: Treat with MOMIPP (concentrations: 0.5, 1, 2.5, 5, 10 µM). Include DMSO

control.

Imaging: Capture Phase Contrast images at 4 hours (initiation) and 24 hours (catastrophe).

Quantification:
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Define "Vacuolated Cell" as a cell containing >3 vacuoles larger than 2µm diameter.

Calculate: (Number of Vacuolated Cells / Total Cells) * 100.

Validation Check: At 2.5 µM MOMIPP, >80% of cells should be vacuolated by 24h. If <50%,

check compound stability or cell line passage number.

Protocol B: The "Kill Switch" Mechanism Check
Objective: Distinguish methuosis from apoptosis/autophagy.

Setup: Prepare four treatment arms:

Arm 1: MOMIPP (2.5 µM) alone.

Arm 2: MOMIPP + z-VAD-fmk (20 µM) [Caspase Inhibitor].

Arm 3: MOMIPP + 3-Methyladenine (5 mM) [Autophagy Inhibitor].

Arm 4: MOMIPP + EIPA (25 µM) [Macropinocytosis Inhibitor].

Incubation: 24 hours.

Readout: Assess viability using an SRB or ATP-based assay.

Interpretation:

True Methuosis: Viability is NOT rescued by z-VAD-fmk (rules out apoptosis).[12]

True Methuosis: Viability IS rescued by EIPA (confirms macropinocytosis dependence).

Note: 3-MA may partially exacerbate methuosis by blocking alternative clearance

pathways.

Experimental Decision Tree
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Figure 2: Logic flow for validating methuosis using pharmacological inhibitors.

Part 6: References
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microtubule disruption.

Methuosis: Nonapoptotic Cell Death Associated with Vacuolization of Macropinosome and

Endosome Compartments. Source:[2][3][9][13] The American Journal of Pathology (2014).

[13] Significance: The foundational review defining the morphological criteria of methuosis.

The JNK signaling pathway plays a key role in methuosis (non-apoptotic cell death) induced

by MOMIPP in glioblastoma. Source:[2][9] BMC Cancer (2019). Significance: Establishes the

specific JNK1/2 activation mechanism unique to MOMIPP.

Glioblastoma cytotoxicity conferred through dual disruption of endolysosomal homeostasis

by Vacquinol-1. Source:[14] Neuro-Oncology Advances (2021). Significance: Clarifies the v-

ATPase/CaM mechanism of Vacquinol-1, differentiating it from MOMIPP.

Indolyl-Pyridinyl-Propenone-Induced Methuosis through the Inhibition of PIKFYVE. Source:

ACS Omega (2018). Significance: Identifies PIKfyve as the direct molecular target of

MOMIPP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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